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Benfotiamine-d5 Benfotiamine-d5
Brand Name: Vulcanchem
CAS No.: 1331669-97-6
VCID: VC0141796
InChI: InChI=1S/C19H23N4O6PS/c1-13(23(12-24)11-16-10-21-14(2)22-18(16)20)17(8-9-29-30(26,27)28)31-19(25)15-6-4-3-5-7-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22)(H2,26,27,28)/b17-13-/i3D,4D,5D,6D,7D
SMILES: CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCOP(=O)(O)O)SC(=O)C2=CC=CC=C2)C
Molecular Formula: C19H23N4O6PS
Molecular Weight: 471.479

Benfotiamine-d5

CAS No.: 1331669-97-6

Reference Standards

VCID: VC0141796

Molecular Formula: C19H23N4O6PS

Molecular Weight: 471.479

Benfotiamine-d5 - 1331669-97-6

CAS No. 1331669-97-6
Product Name Benfotiamine-d5
Molecular Formula C19H23N4O6PS
Molecular Weight 471.479
IUPAC Name S-[(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-phosphonooxypent-2-en-3-yl] 2,3,4,5,6-pentadeuteriobenzenecarbothioate
Standard InChI InChI=1S/C19H23N4O6PS/c1-13(23(12-24)11-16-10-21-14(2)22-18(16)20)17(8-9-29-30(26,27)28)31-19(25)15-6-4-3-5-7-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22)(H2,26,27,28)/b17-13-/i3D,4D,5D,6D,7D
Standard InChIKey BTNNPSLJPBRMLZ-CSFUHONJSA-N
SMILES CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCOP(=O)(O)O)SC(=O)C2=CC=CC=C2)C
Synonyms (Benzene-d5)carbothioic Acid S-[2-[[(4-Amino-2-methyl-5-pyrimidinyl)methyl]_x000B_formylamino]-1-[2-(phosphonooxy)ethyl]-1-propen-1-yl] Ester; Benzoylthiamine-d5 Monophosphate; Berdi-d5; Betivina-d5; Bietamine-d5; Biotamin-d5; Milgamma-d5; Nitanevril-d5; S
Last Modified Aug 20 2021
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